Cas no 38081-15-1 ((2R,3S,4S)-3,3',4,4',7,8-Hexahydroxyflavan)

• Product Name: (2R,3S,4S)-3,3',4,4',7,8-Hexahydroxyflavan
• CAS No: 38081-15-1
• MF: C₁₅H₁₄O₇
• MW: 306.267465114594
• CID: 2073315
• PubChem ID: 44257148
• Update Time: 2025-04-21

(2R,3S,4S)-3,3',4,4',7,8-Hexahydroxyflavan Chemical and Physical Properties

Names and Identifiers

• (2R,3S,4S)-3,3',4,4',7,8-Hexahydroxyflavan
• LMPK12020191
• Mesquitol-4I2-ol
• (2R,3S,4S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,4,7,8-tetrol
• 38081-15-1
• (2r,3s,4s)-flavan-3,3',4,4',7,8-hexaol
• Mesquitol-4beta-ol
• Mesquitol-4b-ol

• Inchi： 1S/C15H14O7/c16-8-3-1-6(5-10(8)18)14-13(21)11(19)7-2-4-9(17)12(20)15(7)22-14/h1-5,11,13-14,16-21H
• InChI Key： JEUXGAUBSWADEA-UHFFFAOYSA-N
• SMILES： OC1C(C2C=C(O)C(O)=CC=2)OC2C(=CC=C(C=2O)O)C1O

Computed Properties

• Exact Mass: 306.07395278Da
• Monoisotopic Mass: 306.07395278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Leucoanthocyanidins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Leucoanthocyanidins